Cas no 40484-56-8 (6,8-DINITRO-1,2,3,4-TETRAHYDROQUINOLINE)
40484-56-8 structure
Product Name:6,8-DINITRO-1,2,3,4-TETRAHYDROQUINOLINE
CAS No:40484-56-8
MF:C9H9N3O4
MW:223.185461759567
MDL:MFCD07838333
CID:3027968
PubChem ID:7064112
Update Time:2025-04-21
6,8-DINITRO-1,2,3,4-TETRAHYDROQUINOLINE Chemical and Physical Properties
Names and Identifiers
-
- 6,8-DINITRO-1,2,3,4-TETRAHYDROQUINOLINE
- F52635
- 40484-56-8
- Z154664504
- AS-48697
- AKOS022775610
-
- MDL: MFCD07838333
- Inchi: 1S/C9H9N3O4/c13-11(14)7-4-6-2-1-3-10-9(6)8(5-7)12(15)16/h4-5,10H,1-3H2
- InChI Key: XCLHEQIACBUGJP-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC(=CC2=C1NCCC2)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 223.05930578g/mol
- Monoisotopic Mass: 223.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 104Ų
6,8-DINITRO-1,2,3,4-TETRAHYDROQUINOLINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01549-25g |
6,8-dinitro-1,2,3,4-tetrahydroquinoline |
40484-56-8 | 95% | 25g |
$1735 | 2023-09-07 | |
| TRC | B526900-5mg |
6,8-dinitro-1,2,3,4-tetrahydroquinoline |
40484-56-8 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B526900-10mg |
6,8-dinitro-1,2,3,4-tetrahydroquinoline |
40484-56-8 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B526900-50mg |
6,8-Dinitro-1,2,3,4-tetrahydroquinoline |
40484-56-8 | 50mg |
$ 115.00 | 2023-04-18 | ||
| Chemenu | CM413922-250mg |
6,8-dinitro-1,2,3,4-tetrahydroquinoline |
40484-56-8 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| TRC | B526900-250mg |
6,8-Dinitro-1,2,3,4-tetrahydroquinoline |
40484-56-8 | 250mg |
$ 517.00 | 2023-04-18 | ||
| TRC | B526900-500mg |
6,8-Dinitro-1,2,3,4-tetrahydroquinoline |
40484-56-8 | 500mg |
$ 919.00 | 2023-04-18 | ||
| eNovation Chemicals LLC | D580349-1g |
6,8-dinitro-1,2,3,4-tetrahydro-quinoline |
40484-56-8 | 95% | 1g |
$910 | 2024-08-03 | |
| Enamine | EN300-23538-1.0g |
6,8-dinitro-1,2,3,4-tetrahydroquinoline |
40484-56-8 | 95% | 1.0g |
$0.0 | 2023-02-14 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-357229-1 g |
6,8-dinitro-1,2,3,4-tetrahydroquinoline, |
40484-56-8 | 1g |
¥2,407.00 | 2023-07-11 |
6,8-DINITRO-1,2,3,4-TETRAHYDROQUINOLINE Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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